Cas no 1252326-58-1 (N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide)

• Product Name: N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide
• CAS No: 1252326-58-1
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6275156
• PubChem ID: 51093385
• Update Time: 2025-06-26

N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1252326-58-1
• N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide
• NCGC00330493-01
• AB01325533-02
• EN300-5342459
• Z826825048
• AKOS022360076

• Inchi： 1S/C10H10N2OS/c11-5-6-12(8-3-4-8)10(13)9-2-1-7-14-9/h1-2,7-8H,3-4,6H2
• InChI Key： DJDRUYMTLWNRDL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N(CC#N)C1CC1)=O

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide

Introduction to N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide (CAS No. 1252326-58-1)

N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide, with the CAS number 1252326-58-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a cyano group and a cyclopropyl moiety, makes it a subject of intense research interest.

The< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide molecule exhibits a complex arrangement of functional groups, including a cyano group (-CN) and a carboxamide group (-CONH2). These functional groups contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry. The thiophene ring itself is known for its stability and ability to engage in various chemical interactions, which are leveraged in drug design and development.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their promising pharmacological properties. Studies have demonstrated that thiophenes can act as scaffolds for the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide compound, with its distinctive structural features, has been explored for its potential role in these therapeutic areas.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The cyano group can participate in nucleophilic addition reactions, while the carboxamide group can undergo amidation reactions, allowing for further functionalization. This versatility makes it an attractive candidate for medicinal chemists seeking to develop novel drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide with greater accuracy. Molecular modeling studies have suggested that this compound may interact with specific biological targets, such as enzymes and receptors involved in disease pathways. These insights have guided experimental efforts to optimize its structure for enhanced efficacy and reduced toxicity.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their ability to modulate biological processes at the molecular level. The< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide compound has been investigated for its potential anti-inflammatory, antimicrobial, and anti-proliferative effects. Preliminary studies have indicated that it may interfere with key cellular processes in pathogens and cancer cells, making it a promising candidate for further development.

In addition to its pharmaceutical applications, this compound has also been explored for its potential use in materials science. Thiophene-based polymers are known for their electrical conductivity and mechanical stability, making them suitable for use in electronic devices. The< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide molecule could serve as a building block for the synthesis of novel polymers with enhanced properties.

The synthesis of< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is crucial to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results.

Ongoing research aims to further elucidate the mechanism of action of< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide and identify new applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of this versatile molecule.

The future prospects of< strong>N-(cyanomethyl)-N-cyclopropylthiophene-2-carboxamide are bright, with numerous avenues for exploration remaining open. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine and materials science. The continued investigation of this compound promises to yield new insights and innovations that will benefit society as a whole.